Cas no 890100-78-4 ( )

  structure
  structure
Product Name: 
CAS No:890100-78-4
MF:C11H11ClN2O
MW:222.67084145546
MDL:MFCD02260497
CID:877822
PubChem ID:24723361
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 6-(2-CHLORO-3-PYRIDYL)-6-OXOHEXANENITRILE
    • 6-(2-chloropyridin-3-yl)-6-oxohexanenitrile
    • 6-(2-CHLORO-PYRIDIN-3-YL)-6-OXOHEXANENITRILE
    • DTXSID50641806
    • 890100-78-4
    • MFCD02260497
    • AKOS016018784
    •  
    • MDL： MFCD02260497
    • Inchi： 1S/C11H11ClN2O/c12-11-9(5-4-8-14-11)10(15)6-2-1-3-7-13/h4-5,8H,1-3,6H2
    • InChI Key： MNMRWNSHGDHXCB-UHFFFAOYSA-N
    • SMILES： ClC1C(=CC=CN=1)C(CCCCC#N)=O

Computed Properties

  • Exact Mass: 222.05600
  • Monoisotopic Mass: 222.0559907g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 259
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 53.8Ų

Experimental Properties

  • Density: 1.2
  • Boiling Point: 402.8°C at 760 mmHg
  • Flash Point: 197.4°C
  • Refractive Index: 1.534
  • PSA: 53.75000
  • LogP: 3.00168

  Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

  Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
202284-1g
6-(2-Chloro-3-pyridyl)-6-oxohexanenitrile
 890100-78-4 97%
1g
 ￡554.00 2022-03-01
Fluorochem
202284-2g
6-(2-Chloro-3-pyridyl)-6-oxohexanenitrile
 890100-78-4 97%
2g
 ￡837.00 2022-03-01
Fluorochem
202284-5g
6-(2-Chloro-3-pyridyl)-6-oxohexanenitrile
 890100-78-4 97%
5g
 ￡1702.00 2022-03-01
Matrix Scientific
103542-1g
6-(2-Chloro-3-pyridyl)-6-oxohexanenitrile
 890100-78-4
1g
 $517.00 2023-09-08
Matrix Scientific
103542-2g
6-(2-Chloro-3-pyridyl)-6-oxohexanenitrile
 890100-78-4
2g
 $739.00 2023-09-08
Matrix Scientific
103542-5g
6-(2-Chloro-3-pyridyl)-6-oxohexanenitrile
 890100-78-4
5g
 $1412.00 2023-09-08
abcr
AB362411-1 g
6-(2-Chloro-3-pyridyl)-6-oxohexanenitrile, 97%; .
 890100-78-4 97%
1 g
 €954.60 2023-07-19
abcr
AB362411-2 g
6-(2-Chloro-3-pyridyl)-6-oxohexanenitrile, 97%; .
 890100-78-4 97%
2 g
 €1,400.00 2023-07-19
abcr
AB362411-1g
6-(2-Chloro-3-pyridyl)-6-oxohexanenitrile, 97%; .
 890100-78-4 97%
1g
 €953.10 2025-04-15
abcr
AB362411-2g
6-(2-Chloro-3-pyridyl)-6-oxohexanenitrile, 97%; .
 890100-78-4 97%
2g
 €1398.60 2025-04-15

  Related Literature

890100-78-4 ( ) Related Products

Recommended suppliers
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd